Predicted pKa & Reactivity Differentiation
The predicted acid dissociation constant (pKa) provides insight into the relative nucleophilicity of the mercapto group. For 1-(4-amino-3-mercaptophenyl)-3-bromopropan-1-one, the predicted pKa is 6.35 . In contrast, the positional isomer 1-(4-amino-3-mercaptophenyl)-1-bromopropan-2-one has a higher predicted pKa of 7.68 . This difference of 1.33 pKa units translates to an approximately 21-fold difference in thiolate anion concentration at physiological pH, suggesting the target compound may exhibit enhanced nucleophilic reactivity for S-alkylation or disulfide formation under mild conditions.
| Evidence Dimension | Predicted acid dissociation constant (pKa) of the mercapto group |
|---|---|
| Target Compound Data | pKa = 6.35 (predicted) |
| Comparator Or Baseline | 1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one: pKa = 7.68 (predicted) |
| Quantified Difference | ΔpKa = 1.33 (approx. 21-fold difference in thiolate concentration) |
| Conditions | Computational prediction; no experimental validation available |
Why This Matters
A lower pKa indicates a more readily deprotonated thiol, which may translate to faster reaction kinetics in nucleophilic substitution and bioconjugation applications, impacting synthetic efficiency.
